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Compound of Interest

Compound Name: Visnaginone

Cat. No.: B8781550 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of Visnaginone, a benzofuran derivative. The information is curated for researchers,

scientists, and professionals in drug development, with a focus on structured data presentation,

detailed experimental methodologies, and visual representations of relevant processes.

Physical and Chemical Properties of Visnaginone
Visnaginone, with the IUPAC name 1-(6-hydroxy-4-methoxy-1-benzofuran-5-yl)ethanone, is a

compound of interest for its potential biological activities, including anti-inflammatory, analgesic,

antibacterial, and antitumor properties.[1][2] A summary of its key physical and chemical

properties is presented below.
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Property Value Source

Molecular Formula C₁₁H₁₀O₄ [1][3][4]

Molecular Weight 206.19 g/mol [1][3][4]

Exact Mass 206.05790880 Da [1][3]

CAS Number 484-27-5 [1][3]

Appearance To be determined [1]

Purity
>98% (or refer to the

Certificate of Analysis)
[1]

Solubility Soluble in DMSO and Ethanol [5]

Storage Conditions

Short term (days to weeks) at

0 - 4 °C; Long term (months to

years) at -20 °C

[1]

SMILES
CC(=O)C1=C(C2=C(C=C1O)O

C=C2)OC
[1][3]

InChI

InChI=1S/C11H10O4/c1-

6(12)10-8(13)5-9-7(3-4-15-

9)11(10)14-2/h3-5,13H,1-2H3

[1][3]

InChIKey
JGNYBYBMPAOPJD-

UHFFFAOYSA-N
[1][3]

Experimental Protocols
Detailed methodologies for the synthesis and characterization of Visnaginone and its

derivatives are crucial for reproducibility and further research.

2.1. Synthesis of 5-acetyl-6-diethylaminoethoxy-4-methoxybenzo[b]furan (II) from Visnaginone
(Ia)

Materials: Visnaginone (Ia), potassium carbonate, diethylaminoethyl chloride, acetone,

chloroform, sodium hydroxide solution (5%), anhydrous sodium sulfate.
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Procedure:

A mixture of Visnaginone (0.2 mole), potassium carbonate (5.4g), and diethylaminoethyl

chloride (0.47 mole) in acetone (340 mL) is refluxed with stirring for 10 hours.[6]

The acetone mixture is filtered, and the filtrate is evaporated under reduced pressure.[6]

The residue is extracted with chloroform.

The chloroform extract is washed with a 5% sodium hydroxide solution and then with

water.[6]

The extract is dried over anhydrous sodium sulfate and evaporated under reduced

pressure to yield 5-acetyl-6-diethylamino-ethoxy benzofuran (II) as a yellowish-white oil.[6]

2.2. General Procedure for the Preparation of 5-substituted cinnamoyl-4,6-

dimethoxybenzo[b]furans (IIId,e)

Materials: 6-Methoxy visnaginone (Ib), appropriate aromatic aldehyde, sodium hydroxide

solution (30%), ethyl alcohol, dilute HCl.

Procedure:

6-Methoxy visnaginone Ib (0.1 mole) is dissolved in ethyl alcohol (15 mL).[6]

The appropriate aromatic aldehyde (0.1 mole) is added, followed by the addition of a 30%

solution of sodium hydroxide (12 mL).[6]

The mixture is stirred and allowed to stand at room temperature for 24 hours.[6]

The reaction mixture is then diluted with water (270 mL) and acidified with dilute HCl.[6]

The precipitate formed is filtered off and crystallized from ethyl alcohol.[6]

2.3. Spectroscopic Characterization

The structural elucidation of synthesized compounds is typically performed using a combination

of spectroscopic techniques.[7][8][9]
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Infrared (IR) Spectroscopy: Used to identify the functional groups present in the molecule.

For example, the IR spectrum of compound II showed characteristic absorption bands at

1640 cm⁻¹ (C=O), 1225 cm⁻¹ (C-N), and 1150 cm⁻¹ (C-O-C).[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the

structure and chemical environment of the atoms. For instance, the ¹H-NMR spectrum of

compound II was recorded in CDCl₃ with TMS as an internal standard.[6][10]

Mass Spectrometry (MS): Determines the molecular weight and elemental composition of

the compound.[8]

UV-Visible Spectroscopy: Used to study the electronic transitions within the molecule.[7][8]

Visualizations
3.1. Experimental Workflow: Synthesis of Visnaginone Derivatives

The following diagram illustrates the synthetic pathways for various derivatives of

Visnaginone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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